Cas no 2227694-52-0 ((2S)-4-(2,3,6-trifluorophenyl)butan-2-amine)

• Product Name: (2S)-4-(2,3,6-trifluorophenyl)butan-2-amine
• CAS No: 2227694-52-0
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 6190064
• PubChem ID: 165965029
• Update Time: 2025-07-27

(2S)-4-(2,3,6-trifluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2,3,6-trifluorophenyl)butan-2-amine
• EN300-1791466
• 2227694-52-0

• Inchi： 1S/C10H12F3N/c1-6(14)2-3-7-8(11)4-5-9(12)10(7)13/h4-6H,2-3,14H2,1H3/t6-/m0/s1
• InChI Key： CLLAWWJTVZKPMU-LURJTMIESA-N
• SMILES： FC1C(=CC=C(C=1CC[C@H](C)N)F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(2,3,6-trifluorophenyl)butan-2-amine

Introduction to (2S)-4-(2,3,6-trifluorophenyl)butan-2-amine (CAS No. 2227694-52-0)

(2S)-4-(2,3,6-trifluorophenyl)butan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227694-52-0, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a trifluorophenyl group and an amine functionality, make it a valuable scaffold for designing novel therapeutic agents.

The< strong>trifluorophenyl moiety is a key structural element that imparts distinct electronic and steric properties to the molecule. This group has been extensively studied for its ability to enhance binding affinity and metabolic stability in drug candidates. In particular, the electron-withdrawing nature of the fluorine atoms in the trifluorophenyl ring can influence the overall reactivity and pharmacokinetic profile of the compound. This feature has made it a popular choice for medicinal chemists seeking to optimize drug-like properties.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of< strong>trifluorophenyl-containing compounds as pharmacological tools. Studies have demonstrated that these molecules can interact with biological targets in unique ways, leading to the development of more effective and selective drugs. For instance, research has shown that trifluorophenyl groups can improve the solubility and bioavailability of drug candidates, which is crucial for their clinical success.

The< strong>amine functional group in (2S)-4-(2,3,6-trifluorophenyl)butan-2-amine also plays a critical role in its biological activity. Amines are common motifs in many bioactive molecules and are known for their ability to form hydrogen bonds with biological targets. This interaction can be fine-tuned by modifying the substitution pattern around the amine group, allowing for the design of highly specific ligands. In this context, the chiral center at the second carbon atom in (2S)-4-(2,3,6-trifluorophenyl)butan-2-amine contributes to its enantioselective properties, which are increasingly important in modern drug design.

The synthesis of (2S)-4-(2,3,6-trifluorophenyl)butan-2-amine involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and pharmaceutical science. The introduction of fluorine atoms into aromatic rings typically requires specialized methodologies to ensure high yield and purity. Researchers have developed innovative approaches to incorporate trifluoromethyl groups efficiently, which has been instrumental in creating a diverse library of trifluorophenyl-containing compounds. These synthetic strategies are not only scientifically fascinating but also have practical implications for large-scale drug production.

In terms of biological activity, preliminary studies on (2S)-4-(2,3,6-trifluorophenyl)butan-2-amine have revealed intriguing properties that warrant further investigation. The compound has shown potential as an intermediate in the synthesis of more complex molecules with therapeutic applications. For example, it could serve as a precursor for designing kinase inhibitors or other enzyme-targeting agents. The combination of the trifluorophenyl and amine groups suggests that this compound may exhibit dual functionality, making it a versatile building block for drug discovery.

The pharmaceutical industry is increasingly recognizing the importance of structural diversity in drug design. Compounds like (2S)-4-(2,3,6-trifluorophenyl)butan-2-amine exemplify how novel molecular architectures can lead to breakthroughs in medicine. By leveraging advanced synthetic techniques and computational methods, researchers can explore new chemical spaces and identify compounds with unprecedented biological activities. This approach is particularly relevant in addressing emerging challenges in healthcare, such as antibiotic resistance and chronic diseases.

Future research directions for (2S)-4-(2,3,6-trifluorophenyl)butan-2-amine may include exploring its interactions with various biological targets using high-throughput screening technologies. Additionally, investigating its pharmacokinetic properties will be essential to assess its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking the full therapeutic potential of this molecule.

In conclusion, (2S)-4-(2,3,6-trifluorophenyl)butan-2-amine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The presence of both< strong>trifluorophenyl and< strong>amine groups makes it a valuable candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an important role in developing next-generation therapeutic agents.